Cas no 425641-45-8 (1-(methoxymethyl)cyclohexane-1-carbonitrile)

• Product Name: 1-(methoxymethyl)cyclohexane-1-carbonitrile
• CAS No: 425641-45-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD19374470
• CID: 3983563
• PubChem ID: 17951173
• Update Time: 2025-06-12

1-(methoxymethyl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-(methoxymethyl)-
• 1-(methoxymethyl)cyclohexane-1-carbonitrile
• 1-(methoxymethyl)cyclohexanecarbonitrile
• ASA64145
• YCRALFLVMUJGTB-UHFFFAOYSA-N
• Z1251362850
• 425641-45-8
• EN300-217861
• 1-methoxymethyl-cyclohexanecarbonitrile
• SCHEMBL6201919
• AKOS022468234
• DTXSID601276789

• MDL： MFCD19374470
• Inchi： 1S/C9H15NO/c1-11-8-9(7-10)5-3-2-4-6-9/h2-6,8H2,1H3
• InChI Key： YCRALFLVMUJGTB-UHFFFAOYSA-N
• SMILES： C1(COC)(C#N)CCCCC1

Computed Properties

• Exact Mass: 153.115364102Da
• Monoisotopic Mass: 153.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33Ų

Additional information on 1-(methoxymethyl)cyclohexane-1-carbonitrile

Introduction to 1-(methoxymethyl)cyclohexane-1-carbonitrile (CAS No. 425641-45-8)

1-(methoxymethyl)cyclohexane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 425641-45-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to a cyclohexane backbone, which is further modified by a methoxymethyl (methyl ether) substituent. The combination of these structural elements imparts distinct reactivity and potential applications, making it a subject of interest for synthetic chemists and medicinal researchers.

The nitrile group in 1-(methoxymethyl)cyclohexane-1-carbonitrile is a key functional moiety that participates in various chemical transformations, including hydrolysis to form carboxylic acids, reduction to corresponding amines, and condensation reactions. This reactivity makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals. The cyclohexane ring provides steric and electronic stability, influencing the compound's solubility and interaction with biological targets. The methoxymethyl substituent, on the other hand, introduces an ether linkage that can affect the compound's metabolic pathways and pharmacokinetic properties when studied in biological systems.

In recent years, there has been growing interest in cyclohexane-based nitrile compounds due to their potential applications in drug discovery. For instance, derivatives of cyclohexanecarbonitriles have been explored as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The structural flexibility of the cyclohexane ring allows for modifications that can fine-tune the pharmacological activity of the resulting compounds. Additionally, the presence of the nitrile group offers opportunities for further functionalization, enabling chemists to design molecules with tailored properties.

One of the most compelling aspects of 1-(methoxymethyl)cyclohexane-1-carbonitrile is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel scaffolds for small-molecule drugs. For example, studies have demonstrated its utility in generating inhibitors targeting specific enzymes or receptors involved in diseases such as cancer and neurological disorders. The ability to modify both the cyclohexane ring and the nitrile group allows for extensive structural diversification, which is crucial for optimizing drug efficacy and minimizing side effects.

The synthesis of 1-(methoxymethyl)cyclohexane-1-carbonitrile typically involves multi-step organic reactions, starting from commercially available precursors such as cyclohexanone or cyclohexylamine. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups efficiently. The choice of synthetic route can significantly impact the yield and purity of the final product, which are critical factors for pharmaceutical applications.

From a computational chemistry perspective, 1-(methoxymethyl)cyclohexane-1-carbonitrile has been studied using various modeling techniques to predict its physical-chemical properties and biological activity. Molecular dynamics simulations have helped elucidate how this compound might interact with biological targets at an atomic level. These insights are invaluable for designing experiments and guiding synthetic efforts toward more effective drug candidates.

The pharmacological potential of 1-(methoxymethyl)cyclohexane-1-carbonitrile has been explored through both in vitro and in vivo studies. In cell-based assays, derivatives of this compound have shown promise as modulators of key signaling pathways. Preclinical studies have also indicated favorable pharmacokinetic profiles, suggesting that it could be developed into a lead compound for further therapeutic applications. While significant research remains to be conducted before human trials can begin, these early findings highlight the compound's significance as a potential drug candidate.

The industrial-scale production of 1-(methoxymethyl)cyclohexane-1-carbonitrile presents challenges that require optimization for cost-effectiveness and sustainability. Green chemistry principles are being increasingly applied to develop more environmentally friendly synthetic routes, reducing waste generation and energy consumption. Such efforts align with global trends toward sustainable pharmaceutical manufacturing practices.

In conclusion, 1-(methoxymethyl)cyclohexane-1-carbonitrile (CAS No. 425641-45-8) represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing complex drug candidates targeting various diseases. As research continues to uncover new methodologies for its synthesis and application, 1-(methoxymethyl)cyclohexane-1-carbonitrile is poised to remain an important compound in both academic laboratories and industrial settings.